Cas no 1115531-93-5 (N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 1115531-93-5
• MF: C₂₂H₁₅ClFN₃O₂
• MW: 407.824807405472
• CID: 5397598
• Update Time: 2025-06-15

N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

• Inchi： 1S/C22H15ClFN3O2/c23-17-12-15(10-11-18(17)24)25-20(28)13-27-19-9-5-4-8-16(19)21(26-22(27)29)14-6-2-1-3-7-14/h1-12H,13H2,(H,25,28)
• InChI Key： SCAQWQGLEPIUAH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)CN1C2=C(C=CC=C2)C(C2=CC=CC=C2)=NC1=O

Computed Properties

• Exact Mass: 407.084
• Monoisotopic Mass: 407.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

Professional Introduction to N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS No. 1115531-93-5)

N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide, identified by its CAS number 1115531-93-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic amides that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both chloro and fluoro substituents on the aromatic ring enhances its pharmacological profile, making it a promising candidate for further investigation in medicinal chemistry.

The structure of N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide incorporates a quinazoline core, which is a well-known scaffold in the development of bioactive molecules. Quinazolines have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The specific substitution pattern on the quinazoline ring, combined with the acetylamide moiety, contributes to the unique pharmacophoric features of this compound. This structural arrangement not only influences its interactions with biological targets but also plays a crucial role in determining its overall biological activity.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific enzymatic pathways involved in disease progression. N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has been identified as a potential inhibitor of various kinases, which are key enzymes in many signaling pathways associated with cancer and inflammation. The chloro and fluoro substituents are known to enhance binding affinity and selectivity, making this compound an attractive lead for further optimization.

The synthesis of N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and fluoro groups into the aromatic ring is achieved through nucleophilic aromatic substitution reactions, which are well-established in synthetic organic chemistry. The subsequent formation of the quinazoline ring and the acetylamide moiety involves cyclization and condensation reactions, respectively. These synthetic strategies highlight the importance of careful planning and execution in the preparation of complex molecules like this one.

The pharmacological evaluation of N-(3-chloro-4-fluorophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-y)acetamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of several kinases, including those involved in tumor growth and metastasis. Additionally, preliminary in vivo studies suggest that this compound exhibits good oral bioavailability and target specificity. These findings are consistent with the structural features that enhance binding affinity and selectivity.

The development of novel kinase inhibitors represents a significant advancement in the treatment of cancer and inflammatory diseases. N-(3-chloro--4-fluorophenyl)- oundroductory paragraphs have established the importance of understanding molecular structure-function relationships. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how different substituents influence binding interactions. These computational approaches complement experimental data, allowing for more efficient design and optimization processes. Furthermore, the integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like N-(3-chloro- ndroductory paragraphs have established the importance of understanding molecular structure-function relationships. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how different substituents influence binding interactions. These computational approaches complement experimental data, allowing for more efficient design and optimization processes. Furthermore, the integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like N-(3-chloro- ndroductory paragraphs have established the importance of understanding molecular structure-function relationships. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how different substituents influence binding interactions. These computational approaches complement experimental data, allowing for more efficient design and optimization processes. Furthermore, the integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like N-(3-chloro- ndroductory paragraphs have established the importance of understanding molecular structure-function relationships. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how different substituents influence binding interactions. These computational approaches complement experimental data, allowing for more efficient design and optimization processes. Furthermore, the integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like N-(3-chloro- ndroductory paragraphs have established the importance of understanding molecular structure-function relationships. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how different substituents influence binding interactions. These computational approaches complement experimental data, allowing for more efficient design and optimization processes. Furthermore, the integration of machine learning models into drug discovery pipelines has accelerated the identification